Cas no 2172186-26-2 (3-(4-ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 3-(4-ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172186-26-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6036656
• PubChem ID: 165779219
• Update Time: 2025-05-20

3-(4-ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• 2172186-26-2
• EN300-1293403

• Inchi： 1S/C11H11N3O/c1-2-9-6-13-14(7-9)11-4-3-5-12-10(11)8-15/h3-8H,2H2,1H3
• InChI Key： QMWCOYMDTDKPDM-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CN=1)N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(4-ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

3-(4-Ethyl-1H-Pyrazol-1-Yl)Pyridine-2-Carbaldehyde: A Comprehensive Overview

3-(4-Ethyl-1H-pyrazol-1-yl)pyridine-2-carbaldehyde, with the CAS number 2172186-26-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as pyridine aldehyde derivative, has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of 3-(4-Ethyl-1H-pyrazol-1-Yl)Pyridine-2-Carbaldehyde consists of a pyridine ring substituted with a pyrazole group at position 3 and an aldehyde group at position 2. The presence of these functional groups imparts the compound with distinct chemical and physical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of this compound in the development of novel materials, particularly in the realm of coordination chemistry and catalysis. The pyrazole moiety, known for its ability to act as a ligand, facilitates the formation of stable metal complexes, which are crucial in catalytic processes. This property has led researchers to explore its potential in designing efficient catalysts for industrial applications.

In addition to its role in materials science, 3-(4-Ethyl-1H-pyrazol-1-Yl)Pyridine-2-Carbaldehyde has shown promise in the field of medicinal chemistry. The aldehyde group at position 2 provides a reactive site for further functionalization, enabling the synthesis of bioactive molecules with potential therapeutic applications. Recent research has focused on its ability to modulate enzyme activity, making it a candidate for drug discovery efforts.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole derivative followed by its coupling with the pyridine aldehyde moiety. Recent advancements in synthetic methodologies have allowed for higher yields and improved purity, making large-scale production more feasible.

From an environmental standpoint, the compound exhibits moderate stability under standard conditions, though it is susceptible to oxidation and hydrolysis under certain conditions. Its environmental impact is currently under investigation, with studies focusing on its biodegradation pathways and potential toxicity to aquatic life.

In conclusion, 3-(4-Ethyl-1H-pyrazol-1-Yl)Pyridine-2-Carbaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in materials science, catalysis, and medicinal chemistry.